Cas no 145485-61-6 (3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one)

• Product Name: 3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one
• CAS No: 145485-61-6
• Molecular Formula: C₁₀H₁₁N₂OF
• Molecular Weight: 194.20554
• CID: 135950
• PubChem ID: 19766186

3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one Properties

Names and Identifiers

• 3-Amino--6-fluoro-1H,3H,4H,5H-benzo[f]azepin-2-one
• 3-amino-6-fluoro-1,3,4,5-tetrahydro-1-benzazepin-2-one
• 3-Amino-6-fluoro-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
• MXMZKWCMCAQUQR-UHFFFAOYSA-N
• SCHEMBL9024315
• 145485-61-6
• 3-Amino-6-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
• DTXSID70599698
• 3-Amino-6-fluoro-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one

• InChIKey： MXMZKWCMCAQUQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11FN2O/c11-7-2-1-3-9-6(7)4-5-8(12)10(14)13-9/h1-3,8H,4-5,12H2,(H,13,14)
• SMILES： NC1CCC2=C(C=CC=C2NC1=O)F

Computed Properties

• Exact Mass: 194.08563
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 194.08554114g/mol
• Heavy Atom Count: 14
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12